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Compound of Interest

Compound Name: 2-Methylbutyl acetate-d3

Cat. No.: B12367055

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of 2-Methylbutyl acetate-d3. This deuterated ester is of significant interest in various research
applications, including its use as an internal standard for quantitative analysis by NMR, GC-MS,
or LC-MS, and as a tracer in metabolic studies.[1] Understanding its physical properties is
crucial for its appropriate handling, application, and for the interpretation of experimental
results.

Core Physical and Chemical Data

The introduction of deuterium in place of protium can lead to subtle but measurable differences
in the physical properties of a molecule. While specific experimental data for all physical
characteristics of 2-Methylbutyl acetate-d3 are not extensively documented, the properties of
its non-deuterated isotopologue, 2-Methylbutyl acetate, provide a reliable benchmark.
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Property 2-Methylbutyl acetate-d3 2-Methylbutyl acetate
Chemical Formula C7H11D302[2] C7H1402
Molecular Weight 133.2033 g/mol [2] 130.18 g/mol [3][4][5][6][7]
- ) o ) 138 °C at 741 mmHg[3][5], 142
Boiling Point Not explicitly available
°C[8]

Melting Point Not explicitly available -74.65 °C (estimate)[9]
Density Not explicitly available 0.876 g/mL at 25 °CJ[3][5]
Refractive Index Not explicitly available n20/D 1.401]3][5]

Colorless to light yellow Colorless and transparent
Appearance o o

liquid[9] liquid[10]
Odor Fruity, banana-like[4] Fruity, banana-like[4]

- Insoluble in water, soluble in Insoluble in water, soluble in

Solubility i .

organic solvents[10] organic solvents[10]

Experimental Protocols: Determination of Boiling
Point

The boiling point of a liquid is a fundamental physical property that is essential for its
purification by distillation and for understanding its volatility. The following is a generalized
protocol for the determination of the boiling point of a small-volume liquid sample, such as 2-
Methylbutyl acetate-d3, using the micro-boiling point method.

Objective: To determine the atmospheric boiling point of 2-Methylbutyl acetate-d3.
Materials:

e 2-Methylbutyl acetate-d3 sample

e Capillary tube (sealed at one end)

» Thiele tube or other suitable heating apparatus (e.g., oil bath with a magnetic stirrer)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=R322564
https://webbook.nist.gov/cgi/cbook.cgi?ID=R322564
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3747818.aspx
https://wap.guidechem.com/encyclopedia/2-methylbutyl-acetate-dic6075.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3747818_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-methyl-1-butyl%20acetate
https://www.hmdb.ca/metabolites/HMDB0034166
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3747818.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB3747818_EN.htm
https://stenutz.eu/chem/solv6%20(2).php?name=2-methylbutyl+acetate
https://www.lookchem.com/ProductWholeProperty_LCPL538674.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3747818.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB3747818_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3747818.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB3747818_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL538674.htm
https://wap.guidechem.com/question/what-is-2-methylbutyl-acetate--id147574.html
https://wap.guidechem.com/encyclopedia/2-methylbutyl-acetate-dic6075.html
https://wap.guidechem.com/encyclopedia/2-methylbutyl-acetate-dic6075.html
https://wap.guidechem.com/question/what-is-2-methylbutyl-acetate--id147574.html
https://wap.guidechem.com/question/what-is-2-methylbutyl-acetate--id147574.html
https://www.benchchem.com/product/b12367055?utm_src=pdf-body
https://www.benchchem.com/product/b12367055?utm_src=pdf-body
https://www.benchchem.com/product/b12367055?utm_src=pdf-body
https://www.benchchem.com/product/b12367055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Thermometer (calibrated)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating medium

Stand and clamps

Procedure:

Sample Preparation: A small amount of the 2-Methylbutyl acetate-d3 sample is introduced
into a capillary tube that is sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer with the bulb of the
thermometer level with the bottom of the capillary tube.

Heating: The thermometer and capillary tube assembly are immersed in a Thiele tube
containing mineral oil. The Thiele tube is then gently heated.

Observation: As the temperature increases, a stream of bubbles will emerge from the open
end of the capillary tube. The heating is continued until a steady stream of bubbles is
observed.

Equilibrium: The heat source is removed, and the apparatus is allowed to cool slowly.

Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube is recorded. This temperature is the boiling point of the liquid.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the boiling

point of 2-Methylbutyl acetate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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